Cas no 114326-04-4 (4(1H)-Azocinone,1-acetylhexahydro-)

• Product name: 4(1H)-Azocinone,1-acetylhexahydro-
• CAS No: 114326-04-4
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 130392
• PubChem ID: 14194571

4(1H)-Azocinone,1-acetylhexahydro- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Azocinone,1-acetylhexahydro-
• 1-acetylazocan-4-one
• 4(1H)-Azocinone, 1-acetylhexahydro- (9CI)
• 114326-04-4

• Inchi： InChI=1S/C9H15NO2/c1-8(11)10-6-3-2-4-9(12)5-7-10/h2-7H2,1H3
• InChI Key： ZQVBVUPLVSYMQJ-UHFFFAOYSA-N
• SMILES： C(N1CCCCC(=O)CC1)(=O)C

Computed Properties

• Exact Mass: 169.11035
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4Ų
• XLogP3: -0.1

Experimental Properties

• PSA: 37.38